Cas no 124953-60-2 (5-Isoxazolecarbonylchloride, 3-phenyl-)

5-Isoxazolecarbonylchloride, 3-phenyl-, is a specialized organic compound featuring an isoxazole ring substituted with a phenyl group at the 3-position and a reactive carbonyl chloride moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of amides, esters, and other derivatives through nucleophilic acyl substitution reactions. Its high reactivity and selectivity are advantageous in pharmaceutical and agrochemical research, where it can be used to introduce the 3-phenylisoxazole scaffold into target molecules. The compound’s stability under controlled conditions ensures reliable performance in multi-step syntheses, making it a practical choice for advanced chemical applications.

5-Isoxazolecarbonylchloride, 3-phenyl- structure

124953-60-2 structure

Product Name:5-Isoxazolecarbonylchloride, 3-phenyl-

CAS No:124953-60-2

MF:C₁₀H₆ClNO₂

MW:207.613141536713

CID:103649

PubChem ID:14397324

Update Time:2025-06-08

5-Isoxazolecarbonylchloride, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolecarbonylchloride, 3-phenyl-
- 3-phenyl-1,2-oxazole-5-carbonyl chloride
- 3-Phenylisoxazole-5-carbonyl chloride
- 5-Isoxazolecarbonyl chloride, 3-phenyl- (9CI)
- 3-phenyl-5-isoxazole carbonyl chloride
- 3-phenylisoxazole-5-carboxylic acid chloride
- 5-(Chlorocarbonyl)-3-phenylisoxazole
- 5-Isoxazolecarbonylchloride,3-phenyl
- DTXSID50559795
- MFCD09817542
- HGXKTMWKFBNMMH-UHFFFAOYSA-N
- FT-0705586
- 124953-60-2
- SCHEMBL3045808
- DB-062332
- Inchi： 1S/C10H6ClNO2/c11-10(13)9-6-8(12-14-9)7-4-2-1-3-5-7/h1-6H
- InChI Key： HGXKTMWKFBNMMH-UHFFFAOYSA-N
- SMILES： ClC(C1=CC(C2C=CC=CC=2)=NO1)=O

Computed Properties

Exact Mass: 207.00900
Monoisotopic Mass: 207.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.321
Melting Point: 90.5-91.5°C
Boiling Point: 370.2°Cat760mmHg
Flash Point: 177.7°C
Refractive Index: 1.568
PSA: 43.10000
LogP: 2.72060

5-Isoxazolecarbonylchloride, 3-phenyl- Security Information

Hazardous Material Identification：

5-Isoxazolecarbonylchloride, 3-phenyl- Pricemore >>

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